Cas no 405074-83-1 (3-[Bis(trifluoromethanesulfonyl)methyl]-1,2,4,5-tetrafluorobenzene)

• Product Name: 3-[Bis(trifluoromethanesulfonyl)methyl]-1,2,4,5-tetrafluorobenzene
• CAS No: 405074-83-1
• MF: C₉H₂F₁₀O₄S₂
• MW: 428.223815441132
• CID: 2632838
• PubChem ID: 71363347
• Update Time: 2025-04-21

3-[Bis(trifluoromethanesulfonyl)methyl]-1,2,4,5-tetrafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 3-[bis(trifluoromethylsulfonyl)methyl]-1,2,4,5-tetrafluorobenzene
• DTXSID40786917
• 405074-83-1
• 3-[Bis(trifluoromethanesulfonyl)methyl]-1,2,4,5-tetrafluorobenzene

• Inchi： 1S/C9H2F10O4S2/c10-2-1-3(11)6(13)4(5(2)12)7(24(20,21)8(14,15)16)25(22,23)9(17,18)19/h1,7H
• InChI Key： QRXWXVIUOFCGRS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C(C1C(=C(C=C(C=1F)F)F)F)S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 427.92348251Da
• Monoisotopic Mass: 427.92348251Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85Ų